3,3'-Dioctadecyloxacarbocyanine perchlorate

• Description: DiOC18(3) dye is a member of 1,3-benzoxazoles, an organic perchlorate salt and a Cy3 dye. It has a role as a fluorochrome. It contains a diOC18(3)(1+).
• CAS No.: 34215-57-1
• Product Name: 3,3'-Dioctadecyloxacarbocyanine perchlorate
• Molecular Formula: C53H85ClN2O6
• Molecular Weight: 881.7 g/mol
• IUPAC Name: (2Z)-3-octadecyl-2-[(E)-3-(3-octadecyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole;perchlorate
• Standard InChI: InChI=1S/C53H85N2O2.ClHO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-37-46-54-48-40-33-35-42-50(48)56-52(54)44-39-45-53-55(49-41-34-36-43-51(49)57-53)47-38-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;2-1(3,4)5/h33-36,39-45H,3-32,37-38,46-47H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• Standard InChIKey: GFZPJHFJZGRWMQ-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCN\1C2=CC=CC=C2O/C1=C\C=C\C3=[N+](C4=CC=CC=C4O3)CCCCCCCCCCCCCCCCCC.[O-]Cl(=O)(=O)=O
• SMILES: CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCCCCCCCCCCCCCC.[O-]Cl(=O)(=O)=O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCCCCCCCCCCCCCC.[O-]Cl(=O)(=O)=O
• Synonyms: 3,3'-dioctadecyloxacarbocyanine; 3,3'-dioctadecyloxacarbocyanine perchlorate; diO-3,3'; DIOC18 compound
• Reference: [1]. Warren GL, et al. Redistribution of cell membrane probes following contraction-induced injury of mouse soleus muscle. [2]. Bhowmik BB, et al. Photophysical studies of 3,3//' dioctadecyloxacarbocyanine dye in model biological membranes and different solvents. Chem Phys Lipids. 2001 Feb;109(2):175-83.
• PubChem Compound: 5706734
• Last Modified: Sep 13 2023